Cas no 817-71-0 (1-bromopentan-2-one)
1-bromopentan-2-one structure
Product name:1-bromopentan-2-one
1-bromopentan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanone, 1-bromo-
- 1-bromopentan-2-one
- SCHEMBL1512183
- 817-71-0
- AKOS017413686
- 1-bromo-2-pentanone
- XNHTZBFSFZSWOO-UHFFFAOYSA-N
- 1-bromo-pentan-2-one
- EN300-217357
- DTXSID00434826
- 2-Pentanone, 1-bromo-
-
- MDL： MFCD18815510
- Inchi： InChI=1S/C5H9BrO/c1-2-3-5(7)4-6/h2-4H2,1H3
- InChI Key： XNHTZBFSFZSWOO-UHFFFAOYSA-N
- SMILES： CCCC(=O)CBr
Computed Properties
- Exact Mass: 163.98368g/mol
- Monoisotopic Mass: 163.98368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 61.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 17.1Ų
1-bromopentan-2-one Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-217357-0.5g |
1-bromopentan-2-one |
817-71-0 | 95% | 0.5g |
$512.0 | 2023-09-16 | |
| TRC | B804170-50mg |
1-bromopentan-2-one |
817-71-0 | 50mg |
$ 160.00 | 2022-06-06 | ||
| Enamine | EN300-217357-2.5g |
1-bromopentan-2-one |
817-71-0 | 95% | 2.5g |
$1287.0 | 2023-09-16 | |
| A2B Chem LLC | AC34061-100mg |
2-Pentanone, 1-bromo- |
817-71-0 | 95% | 100mg |
$275.00 | 2023-12-30 | |
| A2B Chem LLC | AC34061-500mg |
2-Pentanone, 1-bromo- |
817-71-0 | 95% | 500mg |
$574.00 | 2023-12-30 | |
| Enamine | EN300-217357-5g |
1-bromopentan-2-one |
817-71-0 | 95% | 5g |
$1903.0 | 2023-09-16 | |
| 1PlusChem | 1P00517X-5g |
2-Pentanone, 1-bromo- |
817-71-0 | 95% | 5g |
$1729.00 | 2025-02-21 | |
| 1PlusChem | 1P00517X-10g |
2-Pentanone, 1-bromo- |
817-71-0 | 95% | 10g |
$2586.00 | 2025-02-21 | |
| Aaron | AR0051G9-1g |
2-Pentanone, 1-bromo- |
817-71-0 | 95% | 1g |
$418.00 | 2025-01-23 | |
| Aaron | AR0051G9-5g |
2-Pentanone, 1-bromo- |
817-71-0 | 95% | 5g |
$926.00 | 2025-01-23 |
1-bromopentan-2-one Related Literature
-
Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
-
Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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3. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
-
Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:817-71-0)1-bromopentan-2-one
Purity:99%/99%/99%/99%
Quantity:50mg/100mg/1g/5g
Price ($):212.0/305.0/834.0/2378.0